Cas no 10519-20-7 (Ethyl 2-octynoate)

• Product Name: Ethyl 2-octynoate
• CAS No: 10519-20-7
• Molecular Formula: C₁₀H₁₆O₂
• Molecular Weight: 168.232843399048
• MDL: MFCD00015286
• CID: 86428
• PubChem ID: 66338

Ethyl 2-octynoate Properties

Names and Identifiers

• Ethyl 2-octynoate
• 2-Octynoic acid ethyl ester
• ethyl oct-2-ynoate
• TIMTEC-BB SBB008812
• RARECHEM AL BI 0742
• Ethyl heptyne carboxylate
• Ethyl 2-octynoate, 98+%
• 2-OCTYNOIC ACID ETHYL ESTER 97+%
• O0253
• Ethyl 2-octynate
• XTH780U0N3
• Ethyl heptynecarbonate
• AKOS006229393
• AI3-35774
• MFCD00015286
• NS00023356
• A801162
• CS-0297444
• NSC-74485
• QPMDWYXUSMRVKT-UHFFFAOYSA-N
• UNII-XTH780U0N3
• SCHEMBL1089589
• EINECS 234-058-5
• DTXSID9065104
• FT-0625977
• (E)-ethyl 2-(4-(cyclopropylthio)phenyl)-3-(tetrahydro-2H-pyran-4-yl)acrylate
• 10519-20-7
• NSC74485
• EN300-786984
• AS-76426
• InChI=1/C10H16O2/c1-3-5-6-7-8-9-10(11)12-4-2/h3-7H2,1-2H3
• ETHYL PENTYLPROPIOLATE
• 2-Octynoic acid, ethyl ester
• ethyl n-oct-2-ynoate
• QPMDWYXUSMRVKT-UHFFFAOYSA-
• Ethyl heptine carbonate
• DB-040594
• NSC 74485
• DTXCID1032937

• MDL： MFCD00015286
• InChIKey： QPMDWYXUSMRVKT-UHFFFAOYSA-N
• Inchi： 1S/C10H16O2/c1-3-5-6-7-8-9-10(11)12-4-2/h3-7H2,1-2H3
• SMILES： O(C(C#CCCCCC)=O)CC
• BRN： 1759822

Computed Properties

• Exact Mass: 168.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 168.115
• Heavy Atom Count: 12
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 2.13320
• PSA: 26.30000
• Refractive Index: 1.4484
• Boiling Point: 85 °C / 6mmHg
• Flash Point: 99°C
• Color/Form: Colorless liquid.
• Solubility: Insoluble in water.
• Density: 0,91 g/cm3